Cas no 2166665-26-3 (6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 2166665-26-3
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 6358061
• PubChem ID: 165529484
• Update Time: 2025-10-31

6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• EN300-1457951
• 2166665-26-3

• Inchi： 1S/C13H15BrO/c1-8-6-9(14)7-10-12(8)11(15)4-5-13(10,2)3/h6-7H,4-5H2,1-3H3
• InChI Key： PRBBFGDGDGKGBT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2C(CCC(C)(C)C=2C=1)=O

Computed Properties

• Exact Mass: 266.03063g/mol
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one

Introduction to 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS No. 2166665-26-3)

6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2166665-26-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its brominated naphthalene core and methyl-substituted tetrahydronaphthalene structure, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural framework of 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one consists of a partially hydrogenated naphthalene ring system with strategic bromine and methyl substitutions. The presence of the bromine atom at the 6-position enhances its reactivity in various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Meanwhile, the methyl groups at the 4 and 8 positions contribute to steric hindrance and electronic effects that influence its chemical behavior.

In recent years, this compound has been explored in the development of novel pharmaceutical agents. Its unique structural features make it a promising candidate for further investigation in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for bioactive molecules targeting various therapeutic areas. The bromine substituent allows for easy functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many drugs.

The tetrahydronaphthalene scaffold is known for its stability and compatibility with a wide range of chemical modifications. This makes 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one a versatile building block for synthesizing heterocyclic compounds. These heterocycles are fundamental in drug design due to their ability to mimic natural products and interact effectively with biological targets. The compound's ability to undergo selective reactions while maintaining structural integrity has been leveraged in several synthetic pathways.

Recent studies have highlighted the utility of 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound to incorporate pharmacophores that interact with kinase active sites, researchers aim to develop novel inhibitors with improved efficacy and selectivity. The bromine atom provides a handle for further derivatization through transition-metal-catalyzed reactions, enabling precise tuning of the molecular properties.

Another area where this compound has shown promise is in the development of antiviral agents. The structural motif of 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one resembles certain natural products known to exhibit antiviral activity. By leveraging computational methods and high-throughput screening techniques, scientists have identified derivatives of this compound that demonstrate inhibitory effects against various viral strains. The ability to modify both the aromatic and aliphatic portions of the molecule allows for fine-tuning of pharmacological properties.

The synthesis of 6-bromo-4,4,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-one involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound. For instance， palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the naphthalene ring system. These methods not only improve yield but also minimize waste generation.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for 6-bromo-4，4，8-trimethyl-l，2，3，4-tetrahydronaphthalen-l-one。 Collaborative efforts between academic institutions and industrial partners have accelerated the discovery pipeline for novel therapeutics derived from this compound. By integrating cutting-edge technologies such as artificial intelligence-driven drug design platforms， researchers can predictively model how modifications to this molecule might affect its biological activity.

In conclusion,6-bromo-l，2，3，4-tetrahydronaphthalen-l-one (CAS No. 2166665-26-l) represents a fascinating subject of study with far-reaching implications in synthetic chemistry and drug development。 Its unique structural features combined with its reactivity make it an indispensable tool for medicinal chemists seeking to create innovative therapeutic agents。 As research progresses， we can expect further insights into its potential applications across multiple therapeutic domains。